Cas no 1005-75-0 (1,3-Dioxolane, 2-(1,1-dimethylethyl)-2-ethyl-)

• Product name: 1,3-Dioxolane, 2-(1,1-dimethylethyl)-2-ethyl-
• CAS No: 1005-75-0
• MF: C₉H₁₈O₂
• MW: 158.23802
• CID: 1125898
• PubChem ID: 20672753

1,3-Dioxolane, 2-(1,1-dimethylethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(1,1-dimethylethyl)-2-ethyl-
• DTXSID201264085
• 1005-75-0
• 2-(1,1-Dimethylethyl)-2-ethyl-1,3-dioxolane
• SCHEMBL6883356

• Inchi： InChI=1S/C9H18O2/c1-5-9(8(2,3)4)10-6-7-11-9/h5-7H2,1-4H3
• InChI Key： QTGYBZPTCBYAOO-UHFFFAOYSA-N
• SMILES： CCC1(OCCO1)C(C)(C)C

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 18.46